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Compound of Interest

Compound Name: 2-Benzylpyrrolidine

Cat. No.: B112527

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a comprehensive Safety Data Sheet (SDS) from a certified supplier. Always
consult the specific SDS for 2-Benzylpyrrolidine before handling or use.

Executive Summary

2-Benzylpyrrolidine is a heterocyclic organic compound with applications in chemical
synthesis and pharmaceutical research.[1][2] This guide provides an in-depth overview of the
known safety, handling, and toxicity information for 2-Benzylpyrrolidine, compiled to assist
laboratory and drug development professionals in its safe management. The information is
presented through structured data tables, detailed procedural outlines for safety and handling,
and visual workflows to ensure clarity and rapid comprehension.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-Benzylpyrrolidine is provided in
the table below. This information is crucial for understanding its behavior under various
laboratory conditions.
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Property Value Source
Molecular Formula C11HisN [11[3]
Molecular Weight 161.24 g/mol [1][3]
CAS Number 35840-91-6 [1]
Appearance Colorless to light yellow liquid [1]
Boiling Point 96-97 °C at 2 Torr [4]
Density 0.988 £ 0.06 g/cm3 (Predicted) [4]

pKa 10.31 (at 25°C) [4]

GHS Hazard Classification and Statements

2-Benzylpyrrolidine is classified as a hazardous substance under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS).[5][6] The following table
summarizes its GHS classification and associated hazard statements.
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GHS Classification

Hazard Statement (H-code)

Description

Acute Toxicity, Oral (Category

2) H302 Harmful if swallowed.[5][6]
Acute Toxicity, Dermal HaL2 Harmful in contact with skin.[5]
(Category 4) [6]
Skin Corrosion/Irritation o
H315 Causes skin irritation.[5][6]
(Category 2)
Serious Eye Damage/Eye H319 Causes serious eye irritation.
Irritation (Category 2A) [51[6]
Acute Toxicity, Inhalation .
H332 Harmful if inhaled.[5][6]
(Category 4)
Specific Target Organ Toxicity )
_ May cause respiratory
— Single Exposure (Category H335 T
) o irritation.[5][6]
3), Respiratory Tract Irritation
Reproductive Toxicity H360 May damage fertility or the

(Category 1B)

unborn child.[7]

The following diagram illustrates the logical relationship of the GHS hazard classifications for 2-

Benzylpyrrolidine.
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GHS Hazard Classifications for 2-Benzylpyrrolidine

2-Benzylpyrrolidine
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Inhalation (H332)
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Caption: GHS Hazard Classifications for 2-Benzylpyrrolidine.

Toxicity Profile

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

4/13

Tech Support


https://www.benchchem.com/product/b112527?utm_src=pdf-body-img
https://www.benchchem.com/product/b112527?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

While specific quantitative toxicity data such as LD50 values for 2-Benzylpyrrolidine are not

readily available in the public domain, its GHS classification as "Acute Toxicity Category 4" for
oral, dermal, and inhalation routes indicates a significant hazard.[5] The primary toxicological

concerns are acute toxicity upon exposure, irritation to the skin, eyes, and respiratory system,
and potential for reproductive harm.[5][7]

Experimental Protocols for Toxicity Assessment

Detailed experimental protocols for the toxicity of 2-Benzylpyrrolidine are not publicly
available. However, the hazard classifications are typically determined using standardized
methodologies, such as those outlined by the Organisation for Economic Co-operation and
Development (OECD).

Acute Dermal Irritation/Corrosion (Based on OECD Test
Guideline 404)

This test provides information on the potential of a substance to cause skin irritation or
corrosion.[5][8]

Methodology:
o Test Animal: The albino rabbit is the preferred species.[5]

o Application: A single dose of 0.5 mL (for liquids) or 0.5 g (for solids) of the test substance is
applied to a small area of clipped skin (approximately 6 cm?). An untreated area of skin
serves as a control.[5]

o Exposure: The test site is covered with a gauze patch and wrapping for a 4-hour exposure
period.[5]

e Observation: After 4 hours, the residual substance is removed. The skin is then observed for
signs of erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours, and then daily
for up to 14 days.[5]

e Scoring: The severity of skin reactions is scored at each observation point. The reversibility
of the lesions is also assessed.
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Acute Eye Irritation/Corrosion (Based on OECD Test
Guideline 405)

This test evaluates the potential of a substance to cause eye irritation or corrosion.[6][9]
Methodology:
o Test Animal: The albino rabbit is the recommended species.[9]

o Application: A single dose of the test substance (typically 0.1 mL for liquids or 0.1 g for
solids) is instilled into the conjunctival sac of one eye. The other eye remains untreated and
serves as a control.[9]

o Observation: The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after
application.[9] Observations may continue for up to 21 days to assess the reversibility of any
effects.

e Scoring: Lesions of the cornea, iris, and conjunctiva are scored at each observation point to
determine the degree of irritation.

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize the risk of exposure to 2-
Benzylpyrrolidine.

e Handling:

o

Work in a well-ventilated area, preferably under a chemical fume hood.[7]

[¢]

Avoid breathing vapors or mists.[7]

[¢]

Avoid contact with skin, eyes, and clothing.[10]

[e]

Wash hands thoroughly after handling.[7]

o

Do not eat, drink, or smoke in the work area.[6]

o Storage:
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o Store in a tightly closed container in a cool, dry, and well-ventilated area.[9]
o Keep away from heat, sparks, and open flames.[7]
o Store locked up or in an area accessible only to qualified and authorized personnel.[7]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory when handling 2-
Benzylpyrrolidine.

PPE Category Specification

Eye/Face Protection Chemical safety goggles or a face shield.[7]

Chemical-resistant gloves (e.qg., nitrile rubber), a
Skin Protection lab coat, and other protective clothing as

necessary to prevent skin contact.

If ventilation is inadequate or for spill cleanup,
Respiratory Protection use a NIOSH-approved respirator with an

appropriate cartridge for organic vapors.

The following diagram provides a workflow for selecting the appropriate PPE.
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Personal Protective Equipment (PPE) Workflow for 2-Benzylpyrrolidine

Handling 2-Benzylpyrrolidine

Required PHE

Respiratory Protection:
(If ventilation is inadequate)
NIOSH-approved respirator

Eye Protection: Skin Protection:
Chemical Safety Goggles or Face Shield Chemical-Resistant Gloves and Lab Coat

Click to download full resolution via product page

Caption: PPE Selection Workflow.

First Aid Measures
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In the event of exposure to 2-Benzylpyrrolidine, immediate first aid is critical.

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.[6]

Skin Contact

Immediately remove all contaminated clothing.
Rinse the skin with plenty of water for at least 15

minutes. Seek medical attention.[6]

Eye Contact

Immediately rinse the eyes with plenty of water
for at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[6]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[6]

The following flowchart outlines the first aid procedures for different routes of exposure.
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First Aid Procedures for 2-Benzylpyrrolidine Exposure

Route of Exposure

Immediate Actions

Rinse mouth with water.

Ingestion

Do NOT induce vomiting.

Rinse eyes with water for 15 minutes.

Eye Contact

Exposure Occurs

Remove contact lenses if possible.

Remove contaminated clothing.

Skin Contact

Inhalation

Rinse skin with water for 15 minutes.

Move to fresh air.
Provide oxygen or artificial respiration if needed.

Seek Immediate
Medical Attention
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Accidental Release Workflow for 2-Benzylpyrrolidine

Spill or Leak Detected

Evacuate the Area

l

Don Appropriate PPE

'

Ensure Adequate Ventilation

Contain the Spill
(Use inert absorbent material)

Collect Absorbed Material
into a Labeled Container

Clean the Spill Area

Dispose of Waste According to Regulations

Incident Secured

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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